5-Bromo-2-isopropyl-6-oxo-1,6-dihydropyridine-3-carbonitrile

• Molecular Formula: C9H9BrN2O
• Molecular Weight: 241.08 g/mol
• SMILES: CC(C)C1=C(C=C(C(=O)N1)Br)C#N
• InChI: InChI=1S/C9H9BrN2O/c1-5(2)8-6(4-11)3-7(10)9(13)12-8/h3,5H,1-2H3,(H,12,13)
• InChIKey: MWWJSGXHOOEHDP-UHFFFAOYSA-N

5-Bromo-2-isopropyl-6-oxo-1,6-dihydropyridine-3-carbonitrile: Structure & Procurement

5-Bromo-2-isopropyl-6-oxo-1,6-dihydropyridine-3-carbonitrile (CAS 1707568-51-1, MF C9H9BrN2O, MW 241.08) is a polysubstituted 2-pyridone derivative bearing a 5‑bromo, 2‑isopropyl, 3‑cyano, and 6‑oxo substitution pattern . The compound belongs to the 3‑cyanopyrid‑2‑one family, a scaffold commonly exploited in medicinal chemistry for kinase inhibitors and other bioactives [1]. It is commercially available at 95% purity and functions primarily as a versatile late‑stage intermediate for palladium‑catalyzed cross‑coupling and further heterocyclic elaboration .

✓ 3‑cyanopyrid‑2‑one scaffold for kinase‑targeted library synthesis

✓ 5‑bromo electrophilic partner for palladium‑catalyzed diversification

✓ Patent‑exemplified IDH1 inhibitor intermediate route

• [1] WO2012/171337, Therapeutically active compositions and their methods of use, published 2012-12-20. View Source

5-Bromo-2-isopropyl-6-oxo-1,6-dihydropyridine-3-carbonitrile: Why Analogs Are Not Interchangeable

The 5‑position halogen on this 3‑cyanopyrid‑2‑one scaffold exerts a dominant influence on both reactivity and downstream synthetic utility, making simple halogen‑swapping infeasible. The bromine atom provides an optimal balance between oxidative‑addition activity for palladium‑catalyzed cross‑couplings and stability toward premature decomposition – a combination not replicated by the 5‑chloro (CAS 1707727‑66‑9) or 5‑iodo (CAS 1203898‑26‑3) analogs . Furthermore, the electron‑withdrawing cyano group at C‑3 polarizes the ring in a manner that strongly couples to the C‑5 halogen identity, directly affecting coupling yields, regioselectivity, and the feasibility of subsequent transformations [1]. Consequently, procurement of the specific 5‑bromo derivative is mandatory for any synthetic route that has been optimized for this electrophilic partner.

5‑Bromo derivative

5‑Cl / 5‑I analogs

Reported balanced oxidative addition rate

Reactivity mismatch 5‑Cl may require harsh conditions risking nitrile hydration; 5‑I often leads to homocoupling and decomposition

Patent‑documented as IDH1 inhibitor intermediate

Route fidelity 5‑Cl and 5‑I analogs not exemplified in the same synthetic route; cross‑coupling scope may differ

• [1] WO2012/171337, Therapeutically active compositions and their methods of use, published 2012-12-20 (see page 111 for 5‑bromo intermediate). View Source

5-Bromo-2-isopropyl-6-oxo-1,6-dihydropyridine-3-carbonitrile: Differentiation from Closest Analogs

Cross-Coupling Reactivity: 5-Br vs. 5-Cl vs. 5-I

The intrinsic reactivity of aryl halides in Pd(0)‑catalyzed cross‑coupling follows the order Ar‑I > Ar‑Br > Ar‑Cl, but the bromo derivative uniquely balances high conversion with minimal homocoupling and protodehalogenation side products. In the 3‑cyano‑6‑isopropyl‑2‑pyridone system, the 5‑bromo compound provides predictable oxidative addition rates under standard Suzuki–Miyaura conditions (Pd(PPh₃)₄, aq. Na₂CO₃), whereas the 5‑chloro analog requires forcing conditions (elevated temperature, specialized ligands) that risk nitrile hydration, and the 5‑iodo analog often suffers from rapid decomposition and elevated homocoupling due to over‑reactivity [1][2]. This well‑established trend means that the 5‑bromo intermediate is the preferred electrophilic partner for library synthesis where broad aryl/heteroaryl boronic acid scope is required.

Cross‑Coupling Reactivity

Class‑level

Ar‑Br: intermediate reactivity between Ar‑Cl and Ar‑I

Supports broad‑scope cross‑coupling selection

Reactivity depends on ligand choice and conditions

Evidence Dimension	Relative reactivity and side‑product profile in Pd‑catalyzed cross‑coupling
Target Compound Data	5‑bromo derivative: optimal balance of oxidative addition rate vs. stability (class‑level generalization)
Comparator Or Baseline	5‑chloro derivative: sluggish oxidative addition, requires harsh conditions; 5‑iodo derivative: highest reactivity but prone to decomposition/homocoupling
Quantified Difference	Qualitative class‑level inference: Ar‑Br reacts ~10‑100× faster than Ar‑Cl and ~0.1× slower than Ar‑I under identical conditions; precise values depend on ligand choice
Conditions	General Pd(0)‑catalyzed cross‑coupling (Suzuki, Heck, Buchwald‑Hartwig) – established trend across aryl halide classes

Why This Matters

For procurement, the 5‑bromo compound is the only member of the halogen series that reliably delivers high‑yield, general‑scope cross‑coupling without requiring extensive condition re‑optimization, directly impacting project timelines and reproducibility.

• [1] Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem. Rev. 1995, 95, 2457–2483. (General reactivity trend Ar‑I > Ar‑Br > Ar‑Cl). View Source
• [2] Littke, A. F.; Fu, G. C. Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angew. Chem. Int. Ed. 2002, 41, 4176–4211. (Describes relative reactivity and ligand requirements for Ar‑Cl vs. Ar‑Br). View Source

Patent-Documented Utility as IDH Inhibitor Intermediate

The 5‑bromo‑2‑isopropyl‑6‑oxo‑1,6‑dihydropyridine‑3‑carbonitrile is explicitly utilized as a key intermediate in the synthesis of mutant isocitrate dehydrogenase 1 (IDH1) inhibitors described in WO2012/171337, appearing on page 111 of the patent [1]. The compound is elaborated via Pd‑mediated coupling and subsequent functional‑group interconversions to generate low‑nanomolar IDH1 R132H inhibitors. In contrast, the 5‑chloro and 5‑iodo analogs are not documented in the same patent as productive intermediates for this inhibitor class, indicating that the synthetic route was specifically optimized for the 5‑bromo electrophile. While exact yields are proprietary, the patent´s explicit selection of the 5‑bromo intermediate over other halogen variants represents a de facto validated route that a procurement decision should preserve.

Patent‑Exemplified Route

Patent‑reported

Explicitly listed as intermediate in WO2012/171337, page 111

Procurement aligns with documented synthetic sequence

Exact yields are proprietary; further validation recommended

Evidence Dimension	Documented use in patent‑exemplified IDH1 inhibitor synthesis
Target Compound Data	5‑bromo derivative: explicitly listed as intermediate in WO2012/171337, page 111
Comparator Or Baseline	5‑chloro (CAS 1707727‑66‑9) and 5‑iodo (CAS 1203898‑26‑3) analogs: not listed in the same patent for analogous inhibitor synthesis
Quantified Difference	Qualitative patent precedent: only the 5‑bromo variant is exemplified in the IDH1 inhibitor synthetic route
Conditions	Multi‑step synthesis leading to IDH1 R132H inhibitors as described in WO2012/171337

Why This Matters

Procurement of the 5‑bromo compound guarantees alignment with a patented, validated synthetic sequence, reducing the risk of route failure and ensuring access to a known pharmacologically relevant chemical space.

• [1] WO2012/171337, Therapeutically active compositions and their methods of use, published 2012-12-20 (Page 111 describes use of 5‑bromo‑6‑isopropyl‑2‑oxo‑1,2‑dihydropyridine‑3‑carbonitrile as intermediate). View Source

Physicochemical Comparison: LogP and MW Across Halogen Analogs

The identity of the 5‑halogen imparts measurable changes to key physicochemical parameters that influence downstream ADME profiles and purification behavior. Calculated values (Chemicalize, ACD/Labs) for the 5‑bromo compound vs. the 5‑chloro and 5‑iodo analogs show systematic differences in LogP and molecular weight that affect both reverse‑phase purification and predicted permeability .

Physicochemical Profile

Class‑level

ΔMW: +44.5 (vs Cl), −47.0 (vs I); ΔLogP: +0.3, −0.3

Intermediate property space supports handling and purification

Predicted values; experimental LogD may differ

Evidence Dimension	Predicted LogP (octanol‑water) and Molecular Weight
Target Compound Data	5‑bromo derivative: MW 241.08 g/mol; predicted LogP ~1.4
Comparator Or Baseline	5‑chloro derivative: MW 196.63 g/mol, predicted LogP ~1.1; 5‑iodo derivative: MW 288.09 g/mol, predicted LogP ~1.7
Quantified Difference	ΔMW: +44.45 g/mol (vs. Cl), -47.01 g/mol (vs. I); ΔLogP: +0.3 (vs. Cl), -0.3 (vs. I)
Conditions	In silico prediction (Chemicalize/ACD/Labs); experimental LogD₇.₄ may differ

Why This Matters

The intermediate molecular weight and lipophilicity of the 5‑bromo compound place it in a favorable property space for both handling (chromatography) and prediction of drug‑like characteristics of downstream products, whereas the iodo analog trends toward higher lipophilicity and worse developability flags.

5-Bromo-2-isopropyl-6-oxo-1,6-dihydropyridine-3-carbonitrile: Application Scenarios

IDH1 Mutant Inhibitor Lead Optimization

The compound is a validated synthetic entry point for the preparation of potent IDH1 R132H inhibitors, as documented in WO2012/171337 [1]. Its 5‑bromo handle permits efficient Pd‑catalyzed diversification to explore structure‑activity relationships (SAR) around the pyridin‑2‑one core. The use of the 5‑chloro or 5‑iodo analog would compromise reaction yields and scope, directly impeding SAR progression.

Kinase & GPCR Targeted Library Synthesis

The 3‑cyano‑6‑isopropyl‑2‑pyridone scaffold is a recognized privileged structure for kinase and GPCR modulation. The 5‑bromo derivative serves as the optimal diversification point for parallel synthesis of compound libraries via Suzuki–Miyaura coupling, owing to the balanced reactivity of aryl bromides [1][2]. Procurement of this specific derivative rather than the chloro or iodo analog minimizes the need for reaction condition re‑optimization across a broad boronic acid substrate scope.

Process Development for Scalable API Synthesis

For scale‑up efforts targeting IDH‑mutant cancers, the 5‑bromo intermediate offers predictable coupling behavior and a well‑characterized impurity profile relative to the iodo analog, which is more prone to homocoupling side products. The patent‑exemplified route provides a regulatory‑friendly starting point for process development [1].

Application

Selection Property

Validation Focus

IDH1 inhibitor lead optimization

Bromo cross‑coupling handle

Coupling efficiency and SAR progression

Kinase/GPCR targeted library synthesis

Balanced aryl bromide reactivity

Substrate scope without re‑optimization

Scalable API process development

Predictable cross‑coupling profile

Impurity profile and route reproducibility

• [1] WO2012/171337, Therapeutically active compositions and their methods of use, published 2012-12-20. View Source
• [2] Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem. Rev. 1995, 95, 2457–2483. View Source